Cas no 29238-42-4 (1-(3,5-Dimethylphenoxy)propan-2-amine hydrochloride)

• Product Name: 1-(3,5-Dimethylphenoxy)propan-2-amine hydrochloride
• CAS No: 29238-42-4
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• MDL: MFCD08582876
• CID: 5330124
• PubChem ID: 17139094
• Update Time: 2025-10-28

1-(3,5-Dimethylphenoxy)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-DIMETHYLPHENOXY)PROPAN-2-AMINE HYDROCHLORIDE
• 1-(3,5-dimethylphenoxy)propan-2-amine;hydrochloride
• starbld0007372
• Z3243752716
• [2-(3,5-dimethylphenoxy)-1-methylethyl]amine hydrochloride
• 1-(3,5-Dimethylphenoxy)propan-2-amine hydrochloride

• MDL： MFCD08582876
• Inchi： 1S/C11H17NO.ClH/c1-8-4-9(2)6-11(5-8)13-7-10(3)12;/h4-6,10H,7,12H2,1-3H3;1H
• InChI Key： DTHQWAAMYKJUPW-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=C(C)C=C(C)C=1)CC(C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 139
• Topological Polar Surface Area: 35.2

Additional information on 1-(3,5-Dimethylphenoxy)propan-2-amine hydrochloride

Introduction to 1-(3,5-Dimethylphenoxy)propan-2-amine hydrochloride (CAS No. 29238-42-4) and Its Emerging Applications in Chemical Biology

The compound 1-(3,5-Dimethylphenoxy)propan-2-amine hydrochloride, identified by the CAS number 29238-42-4, represents a significant molecule of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The molecular structure consists of a propylamine backbone substituted with a phenoxy group at the first carbon, which is further modified by two methyl groups at the third and fifth positions of the aromatic ring. This specific arrangement imparts distinct physicochemical properties that make it a valuable candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 1-(3,5-Dimethylphenoxy)propan-2-amine hydrochloride with biological targets at an unprecedented level of detail. Studies have suggested that the compound exhibits moderate affinity for certain protein receptors, making it a promising scaffold for drug design. The presence of the phenoxy group enhances hydrophilicity, while the propylamine moiety contributes to lipophilicity, creating a balanced profile suitable for oral administration and efficient cell membrane penetration.

In particular, research has highlighted the compound's potential in modulating pathways associated with inflammation and immune response. The structural features of 1-(3,5-Dimethylphenoxy)propan-2-amine hydrochloride allow it to interact with key enzymes and receptors involved in these processes. Preliminary in vitro studies have demonstrated its ability to inhibit the activity of enzymes such as lipoxygenase and cyclooxygenase, which are critical in mediating inflammatory responses. These findings align with the growing interest in developing small-molecule inhibitors that can selectively target inflammatory pathways without significant side effects.

Moreover, the compound has shown promise in preclinical models as a potential therapeutic agent for neurological disorders. The phenoxy group's ability to cross the blood-brain barrier suggests that 1-(3,5-Dimethylphenoxy)propan-2-amine hydrochloride could be effective in treating conditions such as neuroinflammation and cognitive impairment. Recent publications have reported on its interaction with neurotransmitter systems, indicating a possible role in enhancing synaptic plasticity and protecting against neurodegenerative damage. These findings are particularly intriguing given the increasing prevalence of age-related neurological disorders worldwide.

The synthesis and purification of 1-(3,5-Dimethylphenoxy)propan-2-amine hydrochloride have been optimized to ensure high yield and purity, making it accessible for extensive pharmacological testing. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the target molecule efficiently. The hydrochloride salt form enhances stability and solubility, facilitating its use in various experimental settings. Researchers have leveraged these synthetic advancements to produce sufficient quantities for both preclinical studies and large-scale clinical trials.

From a regulatory perspective, 1-(3,5-Dimethylphenoxy)propan-2-amine hydrochloride (CAS No. 29238-42-4) has been carefully evaluated to ensure compliance with international safety standards. Its chemical properties have been thoroughly documented, including its melting point, solubility profile, and stability under different conditions. These data are essential for regulatory submissions and for ensuring that the compound can be safely handled in laboratory settings. The absence of hazardous or regulated characteristics further underscores its suitability for broad-based research applications.

The future prospects for 1-(3,5-Dimethylphenoxy)propan-2-amine hydrochloride are promising, with ongoing research aimed at elucidating its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel derivatives with enhanced efficacy and reduced toxicity. Additionally, advances in biotechnology may enable more targeted delivery systems that improve bioavailability and patient compliance.

In conclusion,1-(3,5-Dimethylphenoxy)propan-2-amine hydrochloride (CAS No. 29238-42-4) stands as a noteworthy compound in chemical biology and pharmaceutical research. Its unique structural attributes and demonstrated biological activities position it as a valuable tool for developing innovative therapeutic strategies across multiple disease areas. As research continues to uncover new applications for this molecule,1-(3,5-Dimethylphenoxy)propan-2-amine hydrochloride is poised to play a pivotal role in advancing medical science.